Cas no 1159833-08-5 (8-Methoxy-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid)

8-Methoxy-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid is a heterocyclic compound featuring a fused triazolopyridine core with a methoxy substituent at the 8-position and a carboxylic acid functional group at the 3-position. This structure imparts versatility in synthetic applications, particularly as a key intermediate in pharmaceutical and agrochemical research. The electron-rich triazolopyridine scaffold enhances reactivity, enabling selective modifications for drug discovery. The carboxylic acid moiety allows for further derivatization, facilitating the development of amides, esters, and other derivatives. Its well-defined chemical properties make it valuable for constructing bioactive molecules with potential applications in medicinal chemistry and material science. The compound is typically characterized by HPLC, NMR, and mass spectrometry for purity verification.
8-Methoxy-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid structure
1159833-08-5 structure
Product Name:8-Methoxy-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid
CAS No:1159833-08-5
MF:C8H7N3O3
MW:193.159481287003
MDL:MFCD12401433
CID:5206098
Update Time:2026-03-06

8-Methoxy-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 8-Methoxy-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid
    • 8-Methoxy-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylicacid
    • 1,2,4-Triazolo[4,3-a]pyridine-3-carboxylic acid, 8-methoxy-
    • MDL: MFCD12401433
    • Inchi: 1S/C8H7N3O3/c1-14-5-3-2-4-11-6(5)9-10-7(11)8(12)13/h2-4H,1H3,(H,12,13)
    • InChI Key: ZWLFFGORHNTWBG-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC=CN2C(C(=O)O)=NN=C21

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 236
  • XLogP3: 1
  • Topological Polar Surface Area: 76.7

8-Methoxy-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid Pricemore >>

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